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Compound of Interest

(S)-2-Hydroxypentanedioic Acid
Compound Name:

Diethyl Ester
CAS No.: 55094-99-0
Cat. No.: B132959

Get Quote

\ J

CAS: 55094-99-0 Synonyms: Diethyl (S)-2-hydroxyglutarate; Diethyl L-2-hydroxyglutarate;
(S)-2-HG diethyl ester Molecular Formula: C

H
O

Molecular Weight: 204.22 g/mol [1]

Part 1: Executive Technical Summary

(S)-2-hydroxypentanedioic acid diethyl ester is the cell-permeable derivative of (S)-2-
hydroxyglutarate ((S)-2-HG). Unlike its endogenous anionic counterpart, which transports
poorly across plasma membranes, this ester variant passively diffuses into cells where
cytosolic esterases hydrolyze it to release the active (S)-2-HG metabolite.

While the (R)-enantiomer (D-2-HG) is widely recognized as an "oncometabolite" produced by
mutant IDH1/2, (S)-2-HG is physiologically distinct.[2][3] It accumulates intracellularly under
hypoxic and acidic conditions via the promiscuous activity of Lactate Dehydrogenase A (LDHA)
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and Malate Dehydrogenase (MDH). Consequently, this reagent is the gold standard for
simulating hypoxic metabolic signaling and studying epigenetic remodeling in T-cell
differentiation and cancer stemness without inducing actual oxygen deprivation.

Part 2: Physicochemical Core & Handling
Chemical Identity

The compound features a chiral center at the C2 position.[3][4] The (S)-configuration is critical;
the (R)-enantiomer exhibits significantly different binding kinetics to

-ketoglutarate (

-KG) dependent dioxygenases.

Property Specification

Physical State Colorless to pale yellow oil

B Soluble in DMSO (>50 mg/mL), Ethanol (>50
Solubility

mg/mL)
. Hydrolytically unstable in agueous media; stable
Stability )
in anhydrous DMSO at -20°C
Chirality (S)-enantiomer (L-series)
N ) ~131-136°C at 9-10 mmHg (predicted based
Boiling Point

on racemate)

Storage & Stability Protocol

Critical Warning: Ester hydrolysis is spontaneous in water.

o Stock Preparation: Dissolve the neat oil in anhydrous DMSO to a concentration of 100-500
mM.

 Aliquot: Divide into single-use vials to avoid freeze-thaw cycles which introduce atmospheric
moisture.

» Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).
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e Aqueous Dilution: Dilute into culture media immediately prior to cell treatment. Do not store
pre-diluted media.

Part 3: Mechanistic Signhaling & Biological Logic
The "Prodrug" Mechanism

The diethyl ester acts as a prodrug. Upon cellular entry, nonspecific esterases cleave the ethyl
groups. This process is not instantaneous; kinetic studies suggest a lag phase of 1-4 hours
before maximal intracellular accumulation of the free acid occurs.

Target Inhibition Profile

(S)-2-HG functions as a competitive antagonist of

-KG.[5][6][7] It binds to the catalytic core of

-KG-dependent dioxygenases, displacing the cofactor and inhibiting enzymatic activity.

o TET Enzymes (TET1/2/3): Inhibits DNA demethylation, leading to hypermethylation (5-mC
accumulation).

o JmjC Histone Demethylases (KDMs): Inhibits histone demethylation (e.g., increasing
H3K9me3, H3K27me3).

o Prolyl Hydroxylases (PHDs/EgIN): (S)-2-HG is a potent inhibitor of PHDs, preventing HIF-1

hydroxylation and degradation. Note: (S)-2-HG is generally more potent at stabilizing HIF-1

than the (R)-enantiomer.

Visualization of Signaling Pathway

The following diagram illustrates the uptake, hydrolysis, and downstream epigenetic and
hypoxic signaling cascades triggered by (S)-2-HG.
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Figure 1: Mechanism of Action. The ester permeates the membrane, is hydrolyzed to (S)-2-HG,
and competitively inhibits

-KG-dependent enzymes, driving hypoxic and epigenetic phenotypes.

Part 4: Experimental Application Guide
Cell Culture Protocol: Hypoxia Mimicry

This protocol validates the induction of a "pseudo-hypoxic" state in normoxic cells.
Reagents:
e (S)-2-HG Diethyl Ester (100 mM stock in DMSO).

» Control: Diethyl Glutarate or Diethyl Succinate (to control for ester hydrolysis acidification).
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e Target Cells (e.g., CD8+ T cells, HeLa, HEK293).
Step-by-Step Methodology:
o Seeding: Seed cells at 60-70% confluence. Allow 24 hours for attachment.
» Dose Selection:
o Low Dose (Physiological Hypoxia): 0.1 — 0.5 mM.
o High Dose (Pharmacological Blockade): 1.0 — 5.0 mM.

o Note: Doses >5 mM may cause acidification artifacts due to release of ethanol and acid;
monitor pH.

e Treatment:
o Dilute stock directly into warm media. Mix vigorously.
o Apply to cells immediately.

 Incubation:
o Short-term (HIF stabilization): 4 — 8 hours.

o Long-term (Epigenetic remodeling): 24 — 72 hours. For >48h, replenish media with fresh
compound every 24h to maintain intracellular concentrations.

 Validation (Self-Validating Step):

o Metabolite Check: Lyse a subset of cells and measure intracellular (S)-2-HG via LC-
MS/MS or GC-MS. Levels should be millimolar (1-10 mM) inside the cell.

o Functional Check: Western blot for HIF-1

. A band should appear in treated normoxic cells, mimicking the hypoxic positive control
(1% O

).
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Comparison of Enantiomers

Researchers often confuse the utility of (S)- vs (R)- esters. Use the table below to select the
correct reagent.

Feature (S)-2-HG Diethyl Ester (R)-2-HG Diethyl Ester
) ] Hypoxia (LDH/MDH Mutant IDH1/2
Biological Source o ]
promiscuity) (Oncometabolite)
HIF-1
High Potency Low/Moderate Potency
Stabilization
T-Cell Effect Enhances persistence/memory  Often immunosuppressive
. L _ Cancer metabolism, IDH
Primary Use Case Hypoxia mimicry, T-cell fitness

mutation modeling

Part 5: Synthesis & Purification (Technical
Reference)

For researchers requiring custom synthesis of isotope-labeled variants.

Reaction Principle: Acid-catalyzed Fischer esterification of chiral (S)-2-hydroxyglutaric acid.
Workflow:

o Starting Material: (S)-2-hydroxyglutaric acid (Zinc or Sodium salt, acidified to free acid).

o Reagents: Absolute Ethanol (excess), Thionyl Chloride (SOCI

) or catalytic H

SO

e Procedure:
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Dissolve acid in ethanol at 0°C.

[e]

Add SOCI

o

dropwise (exothermic).

Reflux for 3—6 hours.

[¢]

Concentrate in vacuo.

[e]

« Purification: Distillation under reduced pressure (high vacuum required due to high boiling
point) or flash chromatography (Silica, Hexane:EtOACc).

o Chiral Purity Check: Derivatize with Mosher's acid chloride or use Chiral HPLC to ensure
<1% racemization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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